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Compound of Interest

Compound Name: Cyclohexylbenzene

Cat. No.: B7769038

For immediate release: This document provides essential safety and logistical information for
the proper disposal of cyclohexylbenzene in a laboratory setting. Researchers, scientists, and
drug development professionals must adhere to these procedures to ensure personnel safety
and environmental compliance. Cyclohexylbenzene is classified as a hazardous waste due to
its flammability and high toxicity to aquatic life; therefore, it must be disposed of following strict
regulatory guidelines.[1][2]

Immediate Safety and Handling

Before beginning any disposal-related activities, it is crucial to take the following safety
precautions:

Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical safety
goggles, chemical-resistant gloves, and a lab coat.[3]

o Ventilation: Work in a well-ventilated area, preferably within a chemical fume hood, especially
when handling open containers.[3]

» Spill Kit: Ensure a spill kit for chemical spills is readily accessible and that you are trained in
its use.

e Incompatible Materials: Keep cyclohexylbenzene waste away from strong oxidizing agents,
as they are incompatible.[3]
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In case of accidental exposure, follow these first aid measures immediately:

o Eyes: Flush with plenty of water for at least 15 minutes, occasionally lifting the upper and
lower eyelids. Seek medical attention.[3]

o Skin: Flush skin with plenty of water for at least 15 minutes while removing contaminated
clothing. Seek medical attention.[3]

 Inhalation: Move to fresh air immediately. If breathing is difficult, give oxygen. Seek medical
attention.[3]

e Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth
and drink 2-4 cupfuls of milk or water. Seek immediate medical attention.[3]

Cyclohexylbenzene Properties and Hazards

The following table summarizes key quantitative data for cyclohexylbenzene, critical for safe
handling and disposal.

Property Value Source
Molecular Formula C12H16 [3]
Molecular Weight 160.26 g/mol [3]
Appearance Colorless liquid [3]
Boiling Point 239-240 °C (462.2-464 °F) [31[4]
Flash Point 98 °C (208.4 °F) [2][3]
Density 0.95 g/cm?3 at 25°C [31[4]
Solubility in Water Insoluble [3]
NFPA Rating Health':.l, Flammability: 1, 3]
Instability: O
Recommended Storage Temp. 15-25°C [1]
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Step-by-Step Disposal Protocol

The proper disposal of cyclohexylbenzene is a multi-step process that ensures safety and
regulatory compliance from the point of generation to final disposal.

Step 1: Waste Collection and Segregation

o Identify as Hazardous Waste: From the moment it is designated for disposal,
cyclohexylbenzene must be treated as a hazardous waste.

e Segregate Waste Streams: Do not mix cyclohexylbenzene waste with other waste streams,
especially incompatible materials like strong oxidizers. Keep it separate from non-hazardous
waste.

Step 2: Container Selection

e Choose a Compatible Container: Collect liquid cyclohexylbenzene waste in a suitable, leak-
proof container.[5] Approved containers for flammable liquids include glass, plastic, or metal
containers.[6][7] For quantities of 5 gallons or less, Department of Transportation (DOT)
approved safety cans are recommended.[8]

» Container Condition: Ensure the container is in good condition, with no cracks or leaks, and
has a secure, tight-fitting lid.[5]

e Headspace: Leave adequate headspace in the container (approximately 10-15% of the
volume) to allow for vapor expansion.

Step 3: Labeling the Waste Container

Properly labeling the hazardous waste container is a critical regulatory requirement.

o Affix Hazardous Waste Label: As soon as the first drop of waste is added, affix a
"HAZARDOUS WASTE" label to the container.

o Complete Information: The label must include the following information:

o The words "Hazardous Waste".
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[e]

The full chemical name: "Cyclohexylbenzene". Avoid using abbreviations or chemical
formulas.[5]

[e]

The accumulation start date (the date the first waste was placed in the container).

o

The specific hazard characteristics: "Flammable" and "Environmentally Hazardous".

Generator's name and contact information.

[¢]

Step 4: Storage of Waste

o Designated Satellite Accumulation Area (SAA): Store the labeled waste container in a
designated SAA at or near the point of generation.

e Secondary Containment: Place the waste container in a secondary containment bin to
prevent the spread of material in case of a leak.

o Keep Containers Closed: Waste containers must be kept securely closed except when
adding waste.[5]

e Segregation: Store the container away from incompatible materials, particularly strong
oxidizers.[3]

Step 5: Arranging for Final Disposal

e Engage a Licensed Professional: The final disposal of cyclohexylbenzene must be handled
by a licensed hazardous waste disposal company. These companies are equipped to
transport and dispose of hazardous materials in compliance with all federal, state, and local
regulations.

» Disposal Methods: Common disposal methods for flammable liquid waste include
incineration at a permitted hazardous waste facility.[9] Some companies may also offer
recycling or fuel blending options. The disposal company will determine the most appropriate
method.

o Manifest Tracking: The disposal company will provide a hazardous waste manifest, a legal
document that tracks the waste from your facility to its final destination. Retain a copy of this
manifest for your records as proof of proper disposal.
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Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of
cyclohexylbenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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